Cas no 851411-39-7 (3,4,5-triethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide)

3,4,5-Triethoxy-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}benzamide is a synthetic organic compound featuring a chromenopyridine core linked to a triethoxy-substituted benzamide moiety. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of multiple ethoxy groups enhances solubility and may influence binding interactions with biological targets. The chromenopyridine system is known for its pharmacological relevance, often associated with antimicrobial, anticancer, or kinase inhibitory activity. This compound’s well-defined structure allows for precise modifications, making it a valuable intermediate in drug discovery and structure-activity relationship studies. Its purity and stability under standard conditions further support its use in research applications.
3,4,5-triethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide structure
851411-39-7 structure
Product Name:3,4,5-triethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide
CAS No:851411-39-7
MF:C26H26N2O6
MW:462.494447231293
CID:6443657
Update Time:2025-08-04

3,4,5-triethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-triethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide
    • 3,4,5-triethoxy-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide
    • Benzamide, 3,4,5-triethoxy-N-(4-methyl-5-oxo-5H-[1]benzopyrano[4,3-b]pyridin-2-yl)-
    • Inchi: 1S/C26H26N2O6/c1-5-31-19-13-16(14-20(32-6-2)24(19)33-7-3)25(29)28-21-12-15(4)22-23(27-21)17-10-8-9-11-18(17)34-26(22)30/h8-14H,5-7H2,1-4H3,(H,27,28,29)
    • InChI Key: GAIVEVOFIJPQKU-UHFFFAOYSA-N
    • SMILES: C(NC1N=C2C3=CC=CC=C3OC(=O)C2=C(C)C=1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

3,4,5-triethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide Pricemore >>

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3,4,5-triethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide Related Literature

Additional information on 3,4,5-triethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide

3,4,5-Triethoxy-N-{4-Methyl-5-Oxo-5H-Chromeno[4,3-B]Pyridin-2-Yl}Benzamide (CAS No. 851411-39-7)

3,4,5-Triethoxy-N-{4-Methyl-5-Oxo-5H-Chromeno[4,3-B]Pyridin-2-Yl}Benzamide, also known by its CAS registry number CAS No. 851411-39-7, is a complex organic compound with a unique structure that combines a benzamide moiety with a chromeno[4,3-b]pyridine derivative. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a benzene ring substituted with three ethoxy groups at positions 3, 4, and 5, which are connected to an amide group linked to a chromeno[4,3-b]pyridine system.

The chromeno[4,3-b]pyridine system is a bicyclic structure that combines a chromene (a benzopyran derivative) with a pyridine ring. This fused ring system is known for its aromaticity and potential for conjugation, which can influence the compound's electronic properties. The presence of the methyl group at position 4 and the oxo group at position 5 further modulates the electronic environment of the molecule. These structural features make 3,4,5-Triethoxy-N-{4-Methyl-5-Oxo-5H-Chromeno[4,3-B]Pyridin-2-Yl}Benzamide a promising candidate for studies in photochemistry and electrochemistry.

Recent research has focused on the synthesis and characterization of this compound. For instance, studies have explored the use of microwave-assisted synthesis to improve reaction efficiency and yield. The compound's solubility properties have also been investigated under various conditions, revealing its potential for use in drug delivery systems or as a component in advanced materials.

In terms of biological activity, preliminary assays have suggested that this compound may exhibit anti-inflammatory or antioxidant properties. These findings align with its structural features, particularly the electron-donating ethoxy groups on the benzene ring and the conjugated system of the chromeno[4,3-b]pyridine moiety. Further studies are underway to explore its potential as a lead compound in drug development.

The synthesis of CAS No. 851411-39-7 involves multi-step organic reactions that require precise control over reaction conditions to achieve high purity and yield. Researchers have optimized these processes by employing catalytic systems and green chemistry principles to minimize environmental impact.

In conclusion, 3,4,5-Triethoxy-N-{4-Methyl-5-Oxo-5H-Chromeno[4,3-B]Pyridin-2-Yl}Benzamide represents an exciting advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and promising biological properties make it a subject of continued research interest.

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